Cas no 2679921-27-6 (rac-(2R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}thiolane-2-carboxylic acid)

• Product Name: rac-(2R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}thiolane-2-carboxylic acid
• CAS No: 2679921-27-6
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 5644803
• PubChem ID: 165916895
• Update Time: 2025-06-27

rac-(2R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}thiolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275605
• rac-(2R,4R)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}thiolane-2-carboxylic acid
• 2679921-27-6
• rac-(2R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}thiolane-2-carboxylic acid

• Inchi： 1S/C9H13NO4S/c1-2-3-14-9(13)10-6-4-7(8(11)12)15-5-6/h2,6-7H,1,3-5H2,(H,10,13)(H,11,12)/t6-,7-/m0/s1
• InChI Key： OWJCGIWZHDGMMG-BQBZGAKWSA-N
• SMILES： S1C[C@H](C[C@H]1C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Additional information on rac-(2R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}thiolane-2-carboxylic acid

Introduction to Rac-(2R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}thiolane-2-carboxylic Acid (CAS No. 2679921-27-6)

Rac-(2R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}thiolane-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2679921-27-6, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in drug development and therapeutic interventions.

The molecular structure of Rac-(2R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}thiolane-2-carboxylic acid features a thiolane core, which is a cyclic sulfide derivative. The presence of multiple stereocenters, specifically at the 2R and 4R positions, makes this compound a chiral entity with distinct enantiomeric forms. The stereochemistry of this molecule plays a crucial role in its biological activity and interactions with biological targets.

One of the key functional groups in this compound is the carbamate group, represented by the (prop-2-en-1-yloxy)carbonylamino moiety. This group is commonly found in pharmaceuticals and agrochemicals due to its ability to enhance solubility and bioavailability. The carbamate functionality also contributes to the molecule's reactivity, making it a valuable intermediate in synthetic chemistry.

The thiolane ring itself is an interesting structural feature that has been explored in various research studies. Thiolanes are known for their stability and flexibility, which can be advantageous in drug design. They have been investigated for their potential to act as scaffolds for novel therapeutic agents due to their ability to mimic natural biomolecules and interact with biological receptors.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of Rac-(2R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}thiolane-2-carboxylic acid makes it a promising candidate for such applications. Researchers have been exploring the synthesis of enantiomerically pure forms of this compound to evaluate their pharmacological properties.

The synthesis of complex molecules like Rac-(2R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}thiolane-2-carboxylic acid requires sophisticated methodologies that often involve multi-step reactions and careful control of reaction conditions. Advances in synthetic chemistry have enabled the efficient preparation of such molecules, which has facilitated their use in various research applications.

One area where this compound has shown promise is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including signal transduction and protein degradation. Inhibiting these enzymes has been a successful strategy in the treatment of various diseases, such as cancer and infectious diseases. The unique structure of Rac-(2R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}thiolane-2-carboxylic acid makes it a potential lead compound for designing novel protease inhibitors.

Another exciting application of this compound is in the field of immunology. Researchers have been investigating the use of thiolane derivatives as immunomodulators. These compounds have shown potential in modulating immune responses and could be used to develop treatments for autoimmune diseases and allergies. The chiral nature of Rac-(2R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}thiolane-2-carboxylic acid may play a significant role in its interaction with immune cells and receptors.

The pharmacokinetic properties of Rac-(2R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}thiolane-2-carboxylic acid are also an important consideration in its development as a therapeutic agent. Studies have been conducted to evaluate its absorption, distribution, metabolism, excretion (ADME) profiles. These studies help in understanding how the compound behaves within the body and guide its optimization for better bioavailability and reduced toxicity.

In conclusion, Rac-(2R,4R)-4-{(prop-2-en-1-yloxy)carbonylamino}thiolane-2-carboxylic acid (CAS No. 2679921-27-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex stereochemistry, functional groups, and structural features make it an attractive candidate for various therapeutic applications. Continued research into this compound will likely uncover new insights into its biological activity and lead to innovative drug discoveries.